(3-Methyl-1,2,4-thiadiazol-5-yl)(pyrrolidin-1-yl)methanone

• IUPAC Name: (3-methyl-1,2,4-thiadiazol-5-yl)-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C8H11N3OS/c1-6-9-7(13-10-6)8(12)11-4-2-3-5-11/h2-5H2,1H3
• InChI Key: ZXANLPFOJLWWKS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NSC(=N1)C(=O)N2CCCC2
• Molecular Formula: C8H11N3OS
• Molecular Weight: 197.26 g/mol

Description

(3-Methyl-1,2,4-thiadiazol-5-yl)(pyrrolidin-1-yl)methanone, also known as MTDP, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Neurokinin Receptor Inhibition

. Neurokinin receptors are a class of G protein-coupled receptors that bind tachykinins, a family of peptides. They play a role in many physiological and pathological processes, including pain perception, cardiovascular homeostasis, respiratory and gastrointestinal smooth muscle contraction, and inflammation. Inhibitors of these receptors can have potential therapeutic applications in a variety of conditions, including depression, anxiety, nausea, and inflammatory diseases.

Tachykinin Receptor Inhibition

. Tachykinins are a family of peptides that are involved in functions such as the contraction of smooth muscle, inflammation, and pain transmission. Inhibitors of these receptors can be used in the treatment of conditions like asthma, irritable bowel syndrome, and emesis.

ESN364 and ESN 364

. While the specific applications of these terms are not clear from the search results, they could potentially refer to specific formulations or variants of the compound for use in various research or therapeutic contexts.

Fezolinetant

. Fezolinetant is an investigational drug that is being studied for its potential to treat conditions like vasomotor symptoms associated with menopause.

Antibacterial Activity

Compounds with similar structures have shown moderate antibacterial action against S. aureus, E. faecalis, E. coli, and K. . This suggests that “(3-Methyl-1,2,4-thiadiazol-5-yl)(pyrrolidin-1-yl)methanone” could potentially have antibacterial properties, although further research would be needed to confirm this.

NK Receptor Inhibition

. NK receptors, or neurokinin receptors, are a type of G protein-coupled receptor found in the central and peripheral nervous system. They are involved in a variety of physiological processes, including pain perception and inflammation. Inhibitors of these receptors can have potential therapeutic applications in a variety of conditions, including depression, anxiety, and inflammatory diseases.

Mechanism of Action

Target of Action

It’s worth noting that many compounds with a thiadiazole core have been found to interact with a variety of biological targets .

Mode of Action

Compounds with similar structures have been found to interact with their targets in a variety of ways, often leading to changes in cellular processes .

Biochemical Pathways

Many compounds with similar structures have been found to affect a variety of biochemical pathways .

Pharmacokinetics

Many compounds with similar structures have been found to have a variety of pharmacokinetic properties .

Result of Action

Many compounds with similar structures have been found to have a variety of effects at the molecular and cellular level .

Action Environment

It’s worth noting that environmental factors can significantly influence the action of many compounds .